Cas no 1343976-62-4 (1-(2-Bromo-4-nitrophenyl)propan-2-one)

• Product Name: 1-(2-Bromo-4-nitrophenyl)propan-2-one
• CAS No: 1343976-62-4
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 4973833
• Update Time: 2023-08-24

1-(2-Bromo-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-nitrophenyl)propan-2-one
• 1-(2-Bromo-4-nitrophenyl)propan-2-one

• Inchi： 1S/C9H8BrNO3/c1-6(12)4-7-2-3-8(11(13)14)5-9(7)10/h2-3,5H,4H2,1H3
• InChI Key： DRTQNEUAAXMOIO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9